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Compound of Interest

Compound Name: N-(4-Indanyl)pivalamide

Cat. No.: B15331408

In the continuous effort to develop more potent and selective insecticides, the incorporation of
various structural motifs into existing pharmacophores is a key strategy. This guide provides a
comparative analysis of a novel indane-containing anthranilic diamide insecticide, compound
8q, and its parent compound, chlorantraniliprole. The introduction of the indane moiety has
been explored to enhance the insecticidal activity of this class of compounds.

Quantitative Comparison of Insecticidal Activity

The insecticidal efficacy of compound 8q and chlorantraniliprole was evaluated against the

oriental armyworm (Mythimna separata). The data presented below summarizes their activity at
various concentrations.
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Insecticidal Activity

Compound Concentration (mg/L) )
against M. separata (%)
Compound 8q 4 100
0.8 80
- Not explicitly stated, but 8q is
Chlorantraniliprole 4

"better than"

Not explicitly stated, but 8q is

0.8 .

superior
Compound 8c 4 90
Compound 8i 0.8 60

Data sourced from a study on novel anthranilic diamide insecticides[1].

The results indicate that the introduction of the indane group can lead to a significant
enhancement of insecticidal activity. At a concentration of 4 mg/L, compound 8q exhibited
100% insecticidal activity against M. separata, which was reported to be better than that of
chlorantraniliprole.[1] Even at a lower concentration of 0.8 mg/L, compound 8g maintained a
high level of activity at 80%.[1]

Structure-Activity Relationship

The enhanced activity of compound 8q can be attributed to the structural modification of the
parent chlorantraniliprole molecule. The following diagram illustrates the key structural
difference.
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Structural modification leading to enhanced activity.

Experimental Protocols

The insecticidal activity of the compounds was determined through greenhouse insecticidal

activity assays.[1]
Target Insect:Mythimna separata (Oriental Armyworm)
Methodology:

The detailed experimental protocol for the insecticidal activity assay against M. separata as

described in the source study is as follows:
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e The compounds were dissolved in DMF and diluted with water containing 0.1% Tween 80 to
the desired concentrations.

o Corn leaves were immersed in the test solutions for 10-20 seconds and then air-dried.
e The treated leaves were placed in Petri dishes containing moistened filter paper.
o Ten third-instar larvae of M. separata were introduced into each Petri dish.

o The dishes were maintained in an observation room at a temperature of 24-26°C and a
relative humidity of 60-70%.

» Mortality rates were assessed after 24-72 hours.

o Each experiment was repeated three times.

Conclusion

The comparative data demonstrates that the strategic incorporation of an indane moiety into
the anthranilic diamide scaffold, as exemplified by compound 8q, can lead to a substantial
improvement in insecticidal activity against Mythimna separata when compared to the parent
compound, chlorantraniliprole.[1] This finding highlights the potential of exploring indane and its
analogs in the design of novel and more effective insecticidal agents. Further research would
be beneficial to elucidate the precise mechanism by which the indane group contributes to the
enhanced potency and to evaluate the activity of these compounds against a broader spectrum
of insect pests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Indane-Containing
Anthranilic Diamide Insecticides and a Related Compound]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15331408#n-4-indanyl-
pivalamide-vs-related-compound-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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